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Compound of Interest

Compound Name: BX048

Cat. No.: B3268316

This guide provides researchers, scientists, and drug development professionals with essential
information to prevent the demagnetization of the BX048 Neodymium block magnet and similar
rare-earth magnets used in experimental setups.

Frequently Asked Questions (FAQS)

Q1: What is a BX048 magnet?

The BX048 is a high-strength block magnet composed of Grade N42 Neodymium (NdFeB), a
type of rare-earth magnetic material.[1][2][3] It is known for its superior magnetic performance
and is coated with a triple layer of nickel-copper-nickel (Ni-Cu-Ni) to enhance corrosion
resistance.[4][5] These magnets are often used in applications requiring strong, compact
magnetic fields, such as in sensors, electronics, and various medical devices.[3]

Q2: What is demagnetization?

Demagnetization is the process by which a magnetic material loses its magnetism, resulting in
a reduction or complete loss of its magnetic properties.[6] While permanent magnets like the
BX048 are designed to retain their magnetism for a long time, certain environmental and
physical factors can cause them to weaken prematurely.[6] Once a high-grade rare-earth
magnet loses its strength, it cannot be "recharged".[6]

Q3: What are the primary causes of demagnetization for the BX048 magnet?
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The primary factors that can lead to the demagnetization of a Neodymium magnet like the
BX048 are:

» High Temperatures: Every magnet has a maximum operating temperature and a Curie
temperature. Exceeding these thresholds can cause irreversible loss of magnetism.[7] For
the standard N42 grade BX048, the maximum operating temperature is 80°C (176°F).[3][5]

o Opposing Magnetic Fields: Exposure to strong magnetic fields from other magnets or
electromagnetic coils that are oriented in opposition to the magnet's own field can cause it to
lose strength.[7] Storing magnets with their like poles facing each other can lead to gradual
demagnetization.

e Physical Shock and Vibration: Rough handling, such as dropping or banging the magnet, can
damage it.[6] Severe impacts can misalign the internal magnetic domains, leading to a
reduction in magnetic strength.

e Corrosion: The Nickel coating on the BX048 protects the Neodymium material from
corrosion.[3][4] If this coating is damaged and moisture or oxygen reaches the magnet
material, it can lead to degradation and loss of magnetic properties.[6]

Troubleshooting Guide

Q1: My BX048 magnet seems to have lost some of its strength. What could have happened?

A perceived loss in strength could be due to several factors. Review the primary causes of
demagnetization listed above. Check if the magnet has been exposed to temperatures
exceeding its 80°C limit, brought into close contact with strong, opposing magnetic fields, or
subjected to physical shock.[5][6][7] Inspect the nickel coating for any chips or cracks that
might expose the magnet material to the elements.

Q2: | accidentally dropped the BX048 magnet. Is it damaged?

Dropping a Neodymium magnet can cause both physical and magnetic damage.[6] Carefully
inspect the magnet for any visible cracks, chips, or damage to the protective coating. Even
without visible damage, a significant impact can still misalign the internal magnetic structure
and reduce its pull force. It is advisable to test its magnetic field strength if you have a
Gaussmeter or compare its pull force to an undamaged magnet of the same type.
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Q3: Can | use the BX048 in a heated experimental setup?

You can use the BX048 in heated setups, but you must ensure the temperature does not
exceed its maximum operating temperature of 80°C (176°F).[3][5] Exceeding this temperature
will lead to a loss of magnetic strength.[7] If your application requires higher operating
temperatures, you should consider using a higher-temperature grade of Neodymium magnet
(e.g., SH, EH grades) or a different magnetic material like Samarium Cobalt (SmCo).[7][8]

Data Presentation

Table 1: Technical Specifications of the BX048 Magnet

Specification Value

Material Neodymium (NdFeB), Grade N42[1][2][3]
Dimensions 1" x 1/4" x 1/2" (25.4 x 6.35 x 12.7 mm)[4]
Coating Nickel-Copper-Nickel (Ni-Cu-Ni)[2][4][5]
Magnetization Direction Through Thickness[1][2]

Pull Force ~18.71 Ibs[1][2]

Surface Field ~4876 - 5876 Gauss[4][5]

Max. Operating Temperature 80°C / 176°F[3][5]

Weight ~0.54 oz (15.4 g)[1][4]

Mandatory Visualization
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Caption: Key factors leading to the demagnetization of permanent magnets.
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Caption: Workflow for handling and storing magnets to prevent demagnetization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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